N-(1-(benzofuran-2-yl)propan-2-yl)-2-(2-chlorophenyl)acetamide

• IUPAC Name: N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C19H18ClNO2/c1-13(10-16-11-15-7-3-5-9-18(15)23-16)21-19(22)12-14-6-2-4-8-17(14)20/h2-9,11,13H,10,12H2,1H3,(H,21,22)
• InChI Key: VRHFWFAIKCHLQC-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=CC=CC=C2O1)NC(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C19H18ClNO2
• Molecular Weight: 327.8 g/mol

Description

N-(1-(benzofuran-2-yl)propan-2-yl)-2-(2-chlorophenyl)acetamide, commonly known as BCPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BCPA belongs to the class of phenylacetamide derivatives and has been synthesized using various methods.

Scientific Research Applications

Benzofuran Derivatives in Scientific Research

Natural Source and Bioactivity : Benzofuran compounds are widely present in nature and exhibit a variety of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects. Due to their significant bioactivities, benzofuran compounds have garnered attention for their potential as natural drug lead compounds. Recent discoveries have highlighted benzofuran compounds with activities against hepatitis C virus and as anticancer agents. Novel synthetic methods for constructing benzofuran rings have also been developed, indicating their importance in medicinal chemistry and drug discovery (Miao et al., 2019).

Bioactive Benzofuran Derivatives : The wide range of pharmacological activities observed in benzofuran derivatives has made them a focal point for medicinal chemistry research. These compounds have been studied for their structure-activity relationships, leading to the identification of several lead molecules for various disease conditions. The rapid development of benzofuran derivatives in medicinal research underscores their potential in addressing numerous health issues (Khanam & Shamsuzzaman, 2015).